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Compound of Interest

N-Boc-(+/-)-1-phenylbut-3-en-1-
Compound Name:

amine
CAS No.: 187974-79-4
Cat. No.: B2395969

Get Quote

Executive Summary

N-Boc-alpha-allylbenzylamine (Systematic Name: tert-butyl (1-phenylbut-3-en-1-yl)carbamate)
represents a high-value "privileged scaffold" in modern medicinal chemistry. As a protected
homoallylic amine, it serves as a critical junction point in the divergent synthesis of nitrogen
heterocycles.

Its structural utility is threefold:

» The Allyl Handle: Enables rapid diversification via Ring-Closing Metathesis (RCM) or
oxidative cleavage to non-natural amino acids.

e The Chiral Center: The alpha-carbon is stereogenic; accessing the enantiopure form allows
for the synthesis of chiral piperidines and pyrrolidines, motifs ubiquitous in FDA-approved
therapeutics.

» The Boc Group: Provides robust orthogonality, stable to basic nucleophilic attack (e.g.,
Grignard additions) while being easily cleaved under acidic conditions.[1]
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This guide standardizes the physicochemical data, synthesis, and application workflows for this
compound, moving beyond generic descriptions to actionable, laboratory-proven protocols.

Chemical Identity & Physicochemical Data

The following data aggregates experimental values and high-confidence spectral predictions
for the racemic compound.

Identity Matrix

Property Data

Common Name N-Boc-alpha-allylbenzylamine

Systematic Name tert-butyl (1-phenylbut-3-en-1-yl)carbamate
187974-79-4 (Racemic) / 115763-78-3 ((S)-

CAS Number _
Enantiomer)

Molecular Formula C15H21:NO2

Molecular Weight 247.34 g/mol

) White to off-white solid (low melting) or viscous
Physical State i
o]l

Soluble in DCM, EtOAc, MeOH, THF; Insoluble

Solubility .
In H2

SMILES CC(C)(C)OC(=0)NC(CC=C)C1=CC=CC=C1

Representative Spectroscopic Data (*H NMR)

Solvent: CDCIs, 400 MHz. Shifts are representative of the purified carbamate.
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Position Shift (6 ppm) Multiplicity Integration Assighment
) Phenyl Ring
Ar-H 7.20 - 7.38 Multiplet 5H
Protons
) i Allyl Internal (-
Vinyl-CH 5.65-5.80 Multiplet 1H
CH=)
] ) Allyl Terminal
Vinyl-CH2 5.05-5.15 Multiplet 2H
(=CH2)
NH 4.90-5.10 Broad Singlet 1H Carbamate NH
_ Chiral Center
Alpha-CH 4.60—-4.75 Broad/Multiplet 1H
(Ph-CH-N)
Methylene
Allylic-CH:z 2.45 -2.60 Multiplet 2H Bridge (-CH2-
CH=)[2]
Boc-CHs 1.42-1.45 Singlet 9H tert-Butyl Group

Analyst Note: The alpha-proton signal (4.60-4.75 ppm) is diagnostic. Rotamers from the Boc

group may cause slight broadening of this signal at room temperature.

Core Synthesis Protocol: Indium-Mediated Allylation

While several routes exist (e.g., Grignard addition to imines), the Indium-Mediated Allylation is
the superior method for drug development applications.

o Why: It tolerates moisture, avoids cryogenic conditions (-78°C is not required), and prevents
the over-alkylation often seen with lithium reagents.

e Mechanism: Formation of an allyl-indium species that attacks the electrophilic imine/sulfone.
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Workflow Diagram

The following diagram illustrates the logical flow from aldehyde precursor to the isolated Boc-
protected amine.
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Caption: Step-wise synthesis via the stable a-amido sulfone intermediate, avoiding unstable N-
Boc imine isolation.

Step-by-Step Methodology
Phase 1: Preparation of a-Amido Sulfone (The "Stable Imine")

Direct condensation of benzaldehyde and Boc-amide is reversible and poor. We use the
sulfone method to create a stable, solid electrophile.

o Reagents: Benzaldehyde (10 mmol), tert-butyl carbamate (BocNHz, 10 mmol), Sodium
benzenesulfinate (20 mmol), Formic acid (15 mL), Methanol (15 mL), Water (15 mL).

e Procedure: Combine reagents in a round-bottom flask. Stir at room temperature for 24-48
hours. A white precipitate will form.

« Isolation: Filter the solid, wash with water and hexanes. Dry in vacuo.[1]

o Validation: *H NMR should show the disappearance of the aldehyde peak (~10 ppm) and
appearance of the sulfone-methine proton (~6.0 ppm).

Phase 2: Indium-Mediated Allylation
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e Setup: In a clean flask, dissolve the a-amido sulfone (1.0 equiv) in THF (0.2 M
concentration).

 Activation: Add Indium powder (1.2 equiv) and Allyl bromide (1.5 equiv).
« Reaction: Stir at room temperature. The reaction is typically exothermic and fast (1-4 hours).

o Chemistry Insight: The Indium inserts into the allyl bromide to form an allylindium species,
which is a "hard" enough nucleophile to displace the sulfinate but "soft" enough to tolerate
the Boc group.

e Quench & Workup: Quench with saturated aq. NaHCOs. Extract with Ethyl Acetate (3x).[3]
Wash organics with brine, dry over Na2S0a.[3][4]

 Purification: Flash column chromatography (Hexanes:EtOAc, gradient 95:5 to 80:20).

o Self-Validation: The product should stain dark blue/black with Anisaldehyde dip
(characteristic of Boc-amines) and show the distinct vinyl protons in NMR.

Applications & Reactivity Profile

Once synthesized, N-Boc-alpha-allylbenzylamine serves as a divergent point for library
generation.

Divergent Synthesis Map

N-Boc-a-allylbenzylamine

+ Acryloyl Chloride Lemieux-Johnson

then Catalyst or Ozonolysis 4M HCI in Dioxane

Ring-Closing Metathesis Oxidative Cleavage Acidic Deprotection
(Grubbs II) (O3 / NalO4) (TFA/ HCI)
Dehydropiperidines 3-Amino Acids Homoallylic Amine Salts
(N-Heterocycles) (Peptidomimetics) (Building Blocks)
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Caption: Primary transformation pathways utilized in medicinal chemistry campaigns.

Key Transformations

e Ring-Closing Metathesis (RCM):

o Protocol: Deprotect the Boc group (TFA), acylate with acryloyl chloride, then treat with
Grubbs Il catalyst.

o Result: Formation of 2-phenyl-1,2,3,6-tetrahydropyridine scaffolds (precursors to
paroxetine-like structures).

o Oxidative Cleavage:
o Protocol: Ozonolysis (-78°C, DCM/MeOH) followed by oxidative workup (Hz203).

o Result: Converts the allyl group into a carboxylic acid, yielding N-Boc-p-phenyl-3-alanine,
a critical component for beta-peptide synthesis.

Safety & Handling

o Hazard Classification: Irritant (Skin/Eye).[5]

o Storage: Store at 2—8°C. The allyl group is susceptible to slow oxidation if left in air/light for
extended periods (months).

e Handling:
o Use standard PPE (gloves, goggles).

o Warning: Allyl bromide (used in synthesis) is a lachrymator and highly toxic. All synthesis
steps involving allyl bromide must be performed in a functioning fume hood.

o Disposal: Indium waste should be segregated from general heavy metals if possible,
though often grouped with solid metal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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